Cas no 878694-42-9 (1-tert-butyl-4-{1-3-(2,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-tert-butyl-4-{1-3-(2,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 878694-42-9
• MF: C₂₆H₃₃N₃O₂
• MW: 419.559126615524
• CID: 6416055
• PubChem ID: 6491162
• Update Time: 2025-07-15

1-tert-butyl-4-{1-3-(2,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-{1-3-(2,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• 1-(tert-butyl)-4-(1-(3-(2,5-dimethylphenoxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 1-tert-butyl-4-[1-[3-(2,5-dimethylphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one
• VU0607022-1
• AKOS016316240
• F3243-0635
• AKOS000714615
• 878694-42-9
• 1-tert-butyl-4-{1-[3-(2,5-dimethylphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(1,1-dimethylethyl)-4-[1-[3-(2,5-dimethylphenoxy)propyl]-1H-benzimidazol-2-yl]-

• Inchi： 1S/C26H33N3O2/c1-18-11-12-19(2)23(15-18)31-14-8-13-28-22-10-7-6-9-21(22)27-25(28)20-16-24(30)29(17-20)26(3,4)5/h6-7,9-12,15,20H,8,13-14,16-17H2,1-5H3
• InChI Key： VRKDXXZKVZDRJN-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)CC(C2N(CCCOC3=CC(C)=CC=C3C)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 419.25727730g/mol
• Monoisotopic Mass: 419.25727730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 630.5±55.0 °C(Predicted)
• pka: 5.19±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-tert-butyl-4-{1-3-(2,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Introduction to 1-tert-butyl-4-{1-3-(2,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 878694-42-9)

1-tert-butyl-4-{1-3-(2,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, also known by its CAS number 878694-42-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely studied for their potential therapeutic applications in various neurological and psychiatric disorders.

The molecular structure of 1-tert-butyl-4-{1-3-(2,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one is characterized by a pyrrolidinone ring fused with a benzodiazepine core, further substituted with a tert-butyl group and a 3-(2,5-dimethylphenoxy)propyl moiety. This unique structural arrangement confers the compound with distinct pharmacological properties, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound in modulating GABA receptors, which are key targets for treating anxiety disorders, insomnia, and epilepsy. The GABAergic system plays a crucial role in regulating neuronal excitability and synaptic transmission. By binding to specific GABA receptors, 1-tert-butyl-4-{1-3-(2,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one can enhance the inhibitory effects of GABA, leading to a reduction in neuronal firing and an overall calming effect on the central nervous system (CNS).

In addition to its GABAergic activity, this compound has also shown potential in other therapeutic areas. For instance, preliminary research suggests that it may have anti-inflammatory properties, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The anti-inflammatory effects are thought to be mediated through the modulation of microglial activation and the reduction of pro-inflammatory cytokines.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-tert-butyl-4-{1-3-(2,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one in various indications. Early results from phase I trials have indicated that the compound is well-tolerated with a favorable safety profile. However, further studies are needed to fully understand its long-term effects and potential side effects.

The synthesis of 1-tert-butyl-4-{1-3-(2,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one involves several steps and requires precise control over reaction conditions to ensure high yields and purity. The tert-butyl group is typically introduced via a tert-butylation reaction, while the 3-(2,5-dimethylphenoxy)propyl moiety is added through an etherification process. The final step involves the formation of the pyrrolidinone ring through a cyclization reaction.

The physicochemical properties of this compound have been extensively studied to optimize its formulation for pharmaceutical use. It has been found to have good solubility in organic solvents but limited solubility in water. This property can be advantageous for certain delivery methods but may pose challenges for oral administration. To address this issue, researchers are exploring various formulation strategies such as nanoparticle encapsulation and prodrug approaches to enhance its bioavailability.

In conclusion, 1-tert-butyl-4-{1-3-(2,5-dimethylphenoxy)propyl-1H-1,3-benzodiazol-2-y l}pyrrolidin - 2 - one (CAS No. 878694 - 42 - 9) represents a promising molecule with diverse therapeutic potentials. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in the treatment of neurological and psychiatric disorders. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use as a novel therapeutic agent.